Cas no 2246911-69-1 (2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246911-69-1
• MF: C₁₇H₂₇BO₄
• MW: 306.204885721207
• CID: 5463132
• Update Time: 2025-05-24

2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z1336752743
• 2-{2-[(2-ethoxyethoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C17H27BO4/c1-6-19-11-12-20-13-14-9-7-8-10-15(14)18-21-16(2,3)17(4,5)22-18/h7-10H,6,11-13H2,1-5H3
• InChI Key： IYWMAGYLOIRXFY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2COCCOCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 306.2002395 g/mol
• Monoisotopic Mass: 306.2002395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 306.2
• Topological Polar Surface Area: 36.9

Additional information on 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Introduction to 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246911-69-1)

2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boronic ester compound with significant applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, identified by its CAS No. 2246911-69-1, has garnered attention in pharmaceutical and materials science research due to its unique structural properties and reactivity. The presence of the dioxaborolane moiety makes it a valuable intermediate for constructing complex molecular architectures, which are essential in drug discovery and advanced material development.

The molecular structure of 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a phenyl ring substituted with an ethoxyethoxymethyl group, enhancing its solubility in organic solvents and improving its handling characteristics. This attribute is particularly beneficial in high-throughput synthesis and catalytic applications, where solubility and stability are critical. Researchers often explore this compound for its potential in creating biaryl structures, which are foundational in many active pharmaceutical ingredients (APIs) and functional materials.

In recent years, the demand for boron-containing compounds like 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has surged, driven by advancements in green chemistry and sustainable synthesis methods. The compound's role in metal-free catalysis and mild reaction conditions aligns with the growing emphasis on environmentally friendly chemical processes. This trend is reflected in the increasing number of searches for "boronic ester applications" and "Suzuki coupling reagents" across scientific databases and AI-driven research tools.

Another area of interest is the compound's potential in photoredox catalysis, a cutting-edge field that combines light energy with chemical transformations. The dioxaborolane group in 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can act as a radical precursor, enabling novel pathways for C-C bond formation. This has sparked discussions in forums and publications about its utility in visible-light-mediated reactions, a topic frequently searched by chemists exploring alternative energy sources for synthesis.

From a commercial perspective, 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is often compared to other boronate esters due to its stability and ease of purification. Suppliers and manufacturers highlight these features to cater to the needs of process chemistry and scale-up production. Keywords such as "high-purity boronic esters" and "scalable coupling reagents" are commonly associated with this compound in procurement databases, reflecting its industrial relevance.

In summary, 2-[2-(2-Ethoxyethoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246911-69-1) stands out as a versatile and efficient reagent in modern synthetic chemistry. Its applications span from pharmaceutical intermediates to advanced material precursors, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore sustainable synthesis and catalytic innovations, this compound is poised to remain a key player in the field.